Cas no 78827-54-0 (Aziridine,1-(3,3-dimethyl-1-buten-1-yl)-)

78827-54-0 structure
Product name:Aziridine,1-(3,3-dimethyl-1-buten-1-yl)-
Aziridine,1-(3,3-dimethyl-1-buten-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Aziridine,1-(3,3-dimethyl-1-buten-1-yl)-
- 1-[(E)-3,3-dimethylbut-1-enyl]aziridine
- 78827-54-0
- NSC-339720
- DTXSID40421593
- NSC339720
-
- Inchi: InChI=1S/C8H15N/c1-8(2,3)4-5-9-6-7-9/h4-5H,6-7H2,1-3H3/b5-4+
- InChI Key: RWDZGZQUJXHNCD-SNAWJCMRSA-N
- SMILES: CC(C)(C)C=CN1CC1
Computed Properties
- Exact Mass: 125.12055
- Monoisotopic Mass: 125.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 3A^2
Experimental Properties
- Density: 0.964
- Boiling Point: 161.8°Cat760mmHg
- Flash Point: 44.1°C
- Refractive Index: 1.567
- PSA: 3.01
Aziridine,1-(3,3-dimethyl-1-buten-1-yl)- Related Literature
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David V. Baxter,Kenneth G. Caulton,Wen-Chung Chiang,Malcolm H. Chisholm,Vincent F. DiStasi,Sylvain G. Dutremez,James D. Martin,William E. Streib New J. Chem., 2001,25, 400-407
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Rui Xiong,Naihua Miao,Yan-Ling Li,Jian Zhou,Yuanchun Pan,Cuilian Wen,Bo Wu,Zhimei Sun RSC Adv., 2017,7, 8936-8943
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Matthew Tirrell Soft Matter, 2011,7, 9572-9582
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Angelina Z. Monroe,William H. Gordon,Jared S. Wood,Gary E. Martin,Jeremy B. Morgan,R. Thomas Williamson Chem. Commun., 2021,57, 5658-5661
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